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Compound of Interest

Compound Name:
2'-O-MOE-5MeU-3'-

phosphoramidite

Cat. No.: B574579 Get Quote

Essential Safety and Handling Guide for 2'-O-
MOE-5MeU-3'-phosphoramidite
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2'-O-MOE-5MeU-3'-phosphoramidite (CAS No.

163878-63-5) in a laboratory setting. Adherence to these procedures is vital for ensuring

personal safety and maintaining the integrity of this sensitive reagent.

Immediate Safety Information
2'-O-MOE-5MeU-3'-phosphoramidite is a chemical reagent that requires careful handling to

prevent adverse health effects and chemical degradation. The primary hazards associated with

this compound are skin and eye irritation.[1]
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Hazard GHS Classification
Required Personal
Protective Equipment
(PPE)

Skin Irritation H315: Causes skin irritation[1]

Lab Coat: A standard

laboratory coat must be worn

to protect against accidental

spills.

Gloves: Chemical-resistant

nitrile gloves are mandatory.

Double-gloving is

recommended for enhanced

protection.[2] Always inspect

gloves for any tears or

punctures before use and

change them immediately if

contaminated.

Eye Irritation
H319: Causes serious eye

irritation[1]

Eye Protection: Safety goggles

that provide a complete seal

around the eyes are required

to protect against splashes.[2]

A face shield should be worn in

addition to goggles when

handling larger quantities or

when there is a significant risk

of splashing.[2][3]

Inhalation

Not classified as a primary

inhalation hazard, but dust or

aerosols may cause

respiratory irritation.

Respiratory Protection: Work in

a well-ventilated area,

preferably within a certified

chemical fume hood,

especially when handling the

solid compound. If significant

dust is generated, a NIOSH-

approved respirator may be

necessary.
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Operational Plan: Step-by-Step Handling Protocol
Phosphoramidites are sensitive to moisture and air; therefore, maintaining anhydrous and inert

conditions is critical throughout the handling process.[4]
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Caption: Workflow for safe handling and preparation of 2'-O-MOE-5MeU-3'-phosphoramidite
solution.

Detailed Methodologies:

Preparation:

Don Personal Protective Equipment (PPE): Before handling the reagent, put on a lab coat,

chemical-resistant nitrile gloves, and safety goggles.

Prepare an Inert Environment: All manipulations of the solid phosphoramidite should be

performed in a chemical fume hood. Use glassware that has been oven-dried and cooled

under a stream of inert gas (argon or nitrogen).

Handling the Solid Reagent:

Equilibration: Allow the container of 2'-O-MOE-5MeU-3'-phosphoramidite to warm to

room temperature in a desiccator before opening. This prevents condensation of

atmospheric moisture, which can degrade the reagent.

Weighing: Quickly weigh the required amount of the solid phosphoramidite in a tared, dry

vial under a gentle stream of inert gas. Minimize the time the container is open.

Solution Preparation:

Solvent Addition: Use anhydrous acetonitrile to dissolve the phosphoramidite.[5] The

solvent should be of high quality, with a low water content (preferably <30 ppm).[6] Add the

solvent to the vial containing the weighed solid using a dry syringe.

Dissolution: Gently agitate or vortex the vial until the solid is completely dissolved. The

resulting solution is now ready for use in an automated oligonucleotide synthesizer.

Use and Storage:

Synthesizer: Transfer the phosphoramidite solution to the appropriate reservoir on the

DNA/RNA synthesizer.
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Short-Term Storage of Solution: If not used immediately, the phosphoramidite solution in

anhydrous acetonitrile is stable for 1-2 days when stored at 2-8°C under an inert

atmosphere.[5]

Disposal Plan
Proper disposal of 2'-O-MOE-5MeU-3'-phosphoramidite and associated waste is critical to

ensure laboratory safety and environmental compliance. Do not dispose of this chemical down

the drain or in the regular trash.[1]
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Caption: Procedure for the safe segregation and disposal of phosphoramidite waste.

Step-by-Step Disposal Procedures:

Waste Identification and Segregation:

Solid Waste: Collect any unused or expired solid 2'-O-MOE-5MeU-3'-phosphoramidite,

as well as contaminated items like weighing paper, gloves, and absorbent pads, in a
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designated and clearly labeled solid hazardous waste container.[1]

Liquid Waste: Unused solutions of the phosphoramidite in acetonitrile and any

contaminated solvents should be collected in a separate, labeled container for liquid

hazardous waste. Do not mix with incompatible wastes.[7]

Contaminated Sharps: Needles and syringes used for transferring the anhydrous solvent

should be disposed of in a designated puncture-proof sharps container.

Container Management:

Ensure all waste containers are made of compatible materials, are in good condition, and

are kept securely closed except when adding waste.[7]

Label all waste containers clearly with "Hazardous Waste," the full chemical name ("2'-O-
MOE-5MeU-3'-phosphoramidite"), and any other components of the mixture.

Final Disposal:

Store the sealed hazardous waste containers in a designated satellite accumulation area

within the laboratory.

Follow your institution's specific procedures for hazardous waste disposal, which typically

involves contacting the Environmental Health and Safety (EHS) office to arrange for

pickup and disposal in accordance with federal, state, and local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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